![molecular formula C14H14N4O3S B286638 ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate](/img/structure/B286638.png)
ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. This compound belongs to the class of pyrazole derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of Ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is not fully understood. However, it has been reported to exert its pharmacological activities by interacting with various molecular targets, including enzymes, receptors, and ion channels. It has been suggested that this compound may act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, and to inhibit the activity of COX enzymes. This compound has also been reported to exhibit anticonvulsant and analgesic effects, as well as antimicrobial and antitumor activities.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate in lab experiments is its potential as a lead molecule for the development of new drugs. This compound has been shown to exhibit a wide range of pharmacological activities, making it a promising candidate for drug discovery and development. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects, which need to be carefully evaluated before further development.
Future Directions
There are several future directions for the research of Ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate. One of the directions is to further investigate its mechanism of action and molecular targets. This will help in the development of more specific and effective drugs based on this compound. Another direction is to evaluate its potential toxicity and side effects in more detail, which will aid in the development of safer drugs. Additionally, the synthesis of new derivatives of this compound with improved pharmacological properties can be explored.
Synthesis Methods
Several methods have been developed for the synthesis of Ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate. One of the commonly used methods involves the reaction of 6-methoxy-1,3-benzothiazol-2-amine with ethyl 2-cyanoacetate in the presence of hydrazine hydrate, followed by the addition of acetic acid and acetic anhydride. The resulting product is then treated with sodium hydroxide to obtain this compound.
Scientific Research Applications
Ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate has been extensively studied for its potential applications in drug discovery and development. It has been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, anticonvulsant, antitumor, and antimicrobial activities. This compound has been identified as a potential lead molecule for the development of new drugs for the treatment of various diseases.
Properties
Molecular Formula |
C14H14N4O3S |
---|---|
Molecular Weight |
318.35 g/mol |
IUPAC Name |
ethyl 5-amino-1-(6-methoxy-1,3-benzothiazol-2-yl)pyrazole-4-carboxylate |
InChI |
InChI=1S/C14H14N4O3S/c1-3-21-13(19)9-7-16-18(12(9)15)14-17-10-5-4-8(20-2)6-11(10)22-14/h4-7H,3,15H2,1-2H3 |
InChI Key |
SUWKVBWCTSNIFH-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC3=C(S2)C=C(C=C3)OC)N |
Canonical SMILES |
CCOC(=O)C1=C(N(N=C1)C2=NC3=C(S2)C=C(C=C3)OC)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.